Cas no 845305-83-1 (4-(Piperidin-4-yloxy)-piperidine-1-carboxylic Acid tert-butyl ester)

4-(Piperidin-4-yloxy)-piperidine-1-carboxylic Acid tert-butyl ester structure

845305-83-1 structure

Product Name:4-(Piperidin-4-yloxy)-piperidine-1-carboxylic Acid tert-butyl ester

CAS No:845305-83-1

MF:C₁₅H₂₈N₂O₃

MW:284.394424438477

MDL:MFCD09261176

CID:716333

PubChem ID:53407862

Update Time:2024-10-26

4-(Piperidin-4-yloxy)-piperidine-1-carboxylic Acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylicacid, 4-(4-piperidinyloxy)-, 1,1-dimethylethyl ester
- 4-(PIPERIDIN-4-YLOXY)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-butyl 4-(piperidin-4-yloxy)piperidine-1-carboxylate
- tert-butyl 4-piperidin-4-yloxypiperidine-1-carboxylate
- 1,1-Dimethylethyl 4-(4-piperidinyloxy)-1-piperidinecarboxylate (ACI)
- 4-[(Piperidin-4-yl)oxy]piperidine-1-carboxylic acid tert-butyl ester
- tert-Butyl 4-(4-piperidyloxy)piperidine-1-carboxylate
- tert-Butyl 4-[(piperidin-4-yl)oxy]piperidine-1-carboxylate
- SCHEMBL5210640
- 1-Boc-4-(4-piperidyloxy)piperidine
- 4-(Piperidin-4-yloxy)-piperidine-1-carboxylic acid t-butyl ester
- DA-41232
- HMS3749E17
- AKOS022193565
- SY123747
- 845305-83-1
- CS-B1795
- C15H28N2O3
- W15157
- VIB30583
- tert-Butyl 4-(4-piperidinyloxy)-1-piperidinecarboxylate
- UTDIXFSPTJESFX-UHFFFAOYSA-N
- 4-(piperidin-4-yloxy)piperidine-1-carboxylic acid tert-butyl ester
- 4-[(Piperidin-4-yl)oxy]piperidine-1-carboxylicacidtert-butylester
- SB38967
- MFCD09261176
- DTXSID10696074
- 4-(Piperidin-4-yloxy)-piperidine-1-carboxylic Acid tert-butyl ester
- MDL： MFCD09261176
- Inchi： 1S/C15H28N2O3/c1-15(2,3)20-14(18)17-10-6-13(7-11-17)19-12-4-8-16-9-5-12/h12-13,16H,4-11H2,1-3H3
- InChI Key： UTDIXFSPTJESFX-UHFFFAOYSA-N
- SMILES： O=C(N1CCC(OC2CCNCC2)CC1)OC(C)(C)C

Computed Properties

Exact Mass: 284.21
Monoisotopic Mass: 284.21
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.8A^2
XLogP3: 1.6

4-(Piperidin-4-yloxy)-piperidine-1-carboxylic Acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB510955-250 mg	4-(Piperidin-4-yloxy)-piperidine-1-carboxylic acid t-butyl ester, 95%; .	845305-83-1	95%	250MG	€202.60	2023-04-18
abcr	AB510955-1 g	4-(Piperidin-4-yloxy)-piperidine-1-carboxylic acid t-butyl ester, 95%; .	845305-83-1	95%	1g	€436.50	2023-04-18
Apollo Scientific	OR959078-250mg	4-(Piperidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester	845305-83-1	96%	250mg	£99.00	2025-02-21
Apollo Scientific	OR959078-1g	4-(Piperidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester	845305-83-1	96%	1g	£262.00	2025-02-21
Chemenu	CM179298-1g	4-(Piperidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester	845305-83-1	95%	1g	$413	2021-08-05
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0657-1g	4-(Piperidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester	845305-83-1	96%	1g	4223.25CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0657-5g	4-(Piperidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester	845305-83-1	96%	5g	14840.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0657-500mg	4-(Piperidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester	845305-83-1	96%	500mg	2535.65CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0657-250mg	4-(Piperidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester	845305-83-1	96%	250mg	1687.6CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0657-100mg	4-(Piperidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester	845305-83-1	96%	100mg	1263.58CNY	2021-05-08

4-(Piperidin-4-yloxy)-piperidine-1-carboxylic Acid tert-butyl ester Production Method

Production Method 1

845305-82-0

845305-83-1

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; 1 h, 0 °C; 90 min, 0 °C → rt
1.2 Reagents: Acetone ; 1 h, rt
1.3 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ; rt → 60 °C; 1.5 h, 55 °C

Reference

A practical synthesis of differentially protected 4,4'-dipiperidinyl ethers: novel ligands of pharmaceutical interest

Bailey, James M.; et al, Synlett, 2009, (7), 1051-1054

Production Method 2

308386-35-8

845305-83-1

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid , Hydrogen Catalysts: Platinum dioxide Solvents: Ethanol ; 14 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 0 °C

Reference

A two-step procedure for the preparation of mono-protected bis-N-heterocyclic alkyl ether systems

Chao, Jianhua; et al, Tetrahedron Letters, 2007, 48(5), 791-794

Production Method 3

1172626-94-6

845305-83-1

Reaction Conditions

1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ; rt → 60 °C; 1.5 h, 55 °C

Reference

A practical synthesis of differentially protected 4,4'-dipiperidinyl ethers: novel ligands of pharmaceutical interest

Bailey, James M.; et al, Synlett, 2009, (7), 1051-1054

Production Method 4

308386-35-8

845305-83-1

Reaction Conditions

1.1 Solvents: Dichloromethane ; 4 h, rt
2.1 Reagents: Sodium borohydride Solvents: Methanol ; 1 h, 0 °C; 90 min, 0 °C → rt
2.2 Reagents: Acetone ; 1 h, rt
2.3 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ; rt → 60 °C; 1.5 h, 55 °C

Reference

A practical synthesis of differentially protected 4,4'-dipiperidinyl ethers: novel ligands of pharmaceutical interest

Bailey, James M.; et al, Synlett, 2009, (7), 1051-1054

4-(Piperidin-4-yloxy)-piperidine-1-carboxylic Acid tert-butyl ester Raw materials

4-(Piperidin-4-yloxy)-piperidine-1-carboxylic Acid tert-butyl ester Preparation Products

4-(Piperidin-4-yloxy)-piperidine-1-carboxylic Acid tert-butyl ester (845305-83-1)

4-(Piperidin-4-yloxy)-piperidine-1-carboxylic Acid tert-butyl ester Related Literature

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